Cas no 186694-02-0 (Fasudil HydrochlorideHemihydrate)

• Product Name: Fasudil HydrochlorideHemihydrate
• CAS No: 186694-02-0
• MF: C₂₈H₃₈Cl₂N₆O₅S₂
• MW: 673.674521923065
• CID: 830537
• PubChem ID: 23724856
• Update Time: 2025-10-22

Fasudil HydrochlorideHemihydrate Chemical and Physical Properties

Names and Identifiers

• Fasudil HydrochlorideHemihydrate
• 5-(1,4-diazepan-1-ylsulfonyl)isoquinoline,hydrate,dihydrochloride
• Fasudil HCl Hydrate
• Fasudil HCl Semihydrate
• Fasudil Hydrochloride Hydrate
• Fasudil hydrochloride semihydrate
• 5-((1,4-Diazepan-1-yl)sulfonyl)isoquinoline hydrochloride hemihydrate
• 5-(Hexahydro-1H-1,4-diazepine-1-ylsulfonyl)isoquinoline hydrochloride hemihydrate
• LI4L0R5Y7T
• Fasudil hydrochloride hemihydrate
• 5-(1,4-diazepane-1-sulfonyl)isoquinoline--hydrogen chloride--water (2/2/1)
• 5-(1,4-diazepan-1-ylsulfonyl)isoquinoline;hydrate;dihydrochloride
• 1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-, monohydrochloride, hydrate (2:1)
• 105628-07-7, anhydride
• Fasudil hydrochloride hydrate (JAN)
• Fasudil hydrochloride hemihydrate;Fasudil HCl semihydrate;HA-1077; HA1077; HA 1077
• D03115
• 186694-02-0
• 5-(1,4-Diazepan-1-ylsulfonyl)isoquinoline,hydrate,dihydrochloride;5-(1,4-Diazepan-1-ylsulfonyl)isoquinoline,hydrate,dihydrochloride
• Eril-S
• Isoquinoline, 5-((hexahydro-1H-1,4-diazepin-1-yl)sulfonyl)-, hydrochloride, hydrate (2:2:1)
• 5-((1,4-Diazepan-1-yl)sulfonyl)isoquinolinehydrochloridehemihydrate
• hexahydro-1-(5-isoquinolinesulfonyl)-1H-1,4-diazepine monohydrochloride hemihydrate
• 5-(1,4-diazepan-1-ylsulfonyl)isoquinoline hydrochloride hydrate (2:2:1)
• BCP30939
• fasudil HCl hemihydrate
• Fasudil (hydrochloride semihydrate)
• F74621
• Eril-S (TN)
• DTXCID7094420
• BIS(FASUDIL) HYDRATE DIHYDROCHLORIDE
• CHEBI:180695
• Fasudil hydrochloride hydrate [JAN]
• hexahydro-1-(5-isoquinolinesulfonyl)-1H-1,4-diazepine monohydrochloride hemihydrate;hexahydro-1-(5-isoquinolinesulfonyl)-1H-1,4-diazepine monohydrochloride hemihydrate
• AACOJGPCMIDLEY-UHFFFAOYSA-N
• Q27282992
• DTXSID80171929
• UNII-LI4L0R5Y7T
• DA-73313

• Inchi： 1S/2C14H17N3O2S.2ClH.H2O/c2*18-20(19,17-9-2-6-15-8-10-17)14-4-1-3-12-11-16-7-5-13(12)14;;;/h2*1,3-5,7,11,15H,2,6,8-10H2;2*1H;1H2
• InChI Key： AACOJGPCMIDLEY-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1=CC=CC2C=NC=CC1=2)(N1CCNCCC1)(=O)=O.S(C1=CC=CC2C=NC=CC1=2)(N1CCNCCC1)(=O)=O.O

Computed Properties

• Exact Mass: 672.1722161g/mol
• Monoisotopic Mass: 672.1722161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Fasudil HydrochlorideHemihydrate

Comprehensive Overview of Fasudil Hydrochloride Hemihydrate (CAS No. 186694-02-0): Mechanism, Applications, and Research Insights

Fasudil Hydrochloride Hemihydrate (CAS No. 186694-02-0), a selective Rho kinase (ROCK) inhibitor, has garnered significant attention in biomedical research and therapeutic development. This compound, chemically known as 5-(1,4-diazepane-1-sulfonyl)isoquinoline hydrochloride hemihydrate, exhibits potent vasodilatory and neuroprotective properties. Its unique mechanism of action targets the Rho-associated protein kinase pathway, making it a promising candidate for conditions like cerebral vasospasm, pulmonary hypertension, and neurodegenerative diseases.

Recent studies highlight the growing interest in Fasudil Hydrochloride Hemihydrate due to its potential in angiogenesis modulation and fibrosis suppression. Researchers are exploring its efficacy in diabetic retinopathy and liver fibrosis, aligning with current trends in precision medicine. The compound’s ability to cross the blood-brain barrier further expands its applications in Alzheimer’s disease and stroke recovery, topics frequently searched in academic databases.

The pharmacokinetics of Fasudil Hydrochloride Hemihydrate reveal rapid absorption and metabolism into hydroxyfasudil, its active metabolite. This property ensures sustained ROCK inhibition, critical for chronic conditions. Analytical methods like HPLC and LC-MS are commonly employed to quantify its stability, a subject of interest for pharmaceutical developers optimizing formulations.

In clinical settings, Fasudil Hydrochloride Hemihydrate is administered intravenously or orally, with dosage tailored to indications such as subarachnoid hemorrhage. Safety profiles indicate mild adverse effects like hypotension, though its therapeutic index remains favorable. These attributes contribute to its inclusion in drug repurposing studies, a hot topic in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the hemihydrate form of Fasudil Hydrochloride (CAS No. 186694-02-0) offers enhanced solubility compared to anhydrous variants. Patent literature emphasizes novel crystallization techniques to improve yield, addressing industrial-scale production challenges. Such technical nuances are frequently queried in pharmaceutical manufacturing forums.

Emerging research also investigates Fasudil’s role in cancer therapy, particularly in metastasis inhibition via cytoskeleton regulation. Preclinical data suggest synergistic effects with immune checkpoint inhibitors, resonating with the oncology community’s focus on combination therapies. These findings are often cited in meta-analyses on kinase-targeted treatments.

Environmental and regulatory aspects of Fasudil Hydrochloride Hemihydrate adhere to ICH guidelines, with stability studies confirming compatibility under standard storage conditions. Quality control protocols, including residual solvent analysis, ensure compliance with GMP standards—a priority for regulatory submissions.

In summary, Fasudil Hydrochloride Hemihydrate (CAS No. 186694-02-0) represents a multifaceted agent bridging cardiovascular, neurological, and oncological research. Its evolving applications underscore the importance of ROCK signaling in disease pathophysiology, making it a staple in both academic and industrial pharmacology.